Cas no 2680806-24-8 (tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate
• CAS No: 2680806-24-8
• MF: C₁₄H₂₂N₂O₅S
• MW: 330.399882793427
• CID: 5626153
• PubChem ID: 165941782
• Update Time: 2025-10-29

tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295649
• tert-butyl N-[2-(4-methoxy-3-sulfamoylphenyl)ethyl]carbamate
• 2680806-24-8
• tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate

• Inchi： 1S/C14H22N2O5S/c1-14(2,3)21-13(17)16-8-7-10-5-6-11(20-4)12(9-10)22(15,18)19/h5-6,9H,7-8H2,1-4H3,(H,16,17)(H2,15,18,19)
• InChI Key： YAXMKXICGWUYBD-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(=C1)CCNC(=O)OC(C)(C)C)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 330.12494298g/mol
• Monoisotopic Mass: 330.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Additional information on tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate

Introduction to Tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate (CAS No. 2680806-24-8)

Tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate, a compound with the CAS number 2680806-24-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a 4-methoxy-3-sulfamoylphenyl moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate have been extensively studied in recent years. The tert-butyl group, known for its steric hindrance, plays a crucial role in modulating the reactivity and selectivity of the compound. This feature is particularly important in drug design, where precise control over molecular interactions can lead to more effective and targeted therapies. The 4-methoxy-3-sulfamoylphenyl moiety, on the other hand, introduces polar functional groups that enhance solubility and binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential applications in treating various diseases. Carbamates have shown promise in inhibiting enzymes and receptors involved in metabolic pathways, making them attractive candidates for drug development. Tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate has been investigated for its potential role in modulating inflammatory responses and neurotransmitter activity. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with specific signaling pathways.

The structural complexity of Tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate also makes it a valuable tool for studying molecular interactions at the atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to understand how this compound interacts with biological targets. These studies have provided insights into the binding mechanisms and potential drug-like properties of the molecule. The results from these computational studies have guided experimental efforts aimed at optimizing the compound's bioactivity.

One of the most exciting aspects of Tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate is its potential application in the development of new therapeutic agents. The combination of the tert-butyl group and the 4-methoxy-3-sulfamoylphenyl moiety creates a molecule with unique chemical and biological properties. This has led to its investigation as a lead compound for further drug discovery efforts. Researchers are exploring various synthetic strategies to modify this molecule and enhance its pharmacological profile.

The pharmaceutical industry has shown particular interest in carbamate-based compounds due to their broad spectrum of biological activities. Tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate is no exception and has been studied for its potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The ability of this compound to interact with multiple biological targets makes it a promising candidate for developing multi-target drugs, which are increasingly sought after for their ability to address complex diseases more effectively.

In conclusion, Tert-butyl N-2-(4-methoxy-3-sulfamoylphenyl)ethylcarbamate (CAS No. 2680806-24-8) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.